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Compound of Interest

Compound Name: Zolpidem-d7

Cat. No.: B15074601

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for Zolpidem-d7. As specific safety data for the deuterated form is limited, this
guide is primarily based on information available for Zolpidem and Zolpidem Tartrate.
Zolpidem-d7 is a deuterated analog of Zolpidem and is expected to have similar toxicological
and handling properties. This guide is intended for researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

Zolpidem is classified as a hazardous substance. The primary routes of exposure are ingestion
and inhalation of dust if tablets are crushed.[1][2]

GHS Classification:

Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.[3][4]

Specific Target Organ Toxicity — Single ) o
H336: May cause drowsiness or dizziness.[3]
Exposure (Category 3), Central nervous system

Hazardous to the aquatic environment, long- H411: Toxic to aquatic life with long lasting
term hazard (Category 2) effects.[3][4]

Signal Word: Warning[5]
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Hazard Pictograms:
o lwualt text
e alt text

Toxicological Data

Detailed toxicological studies specifically on Zolpidem-d7 are not readily available. The
following data is for Zolpidem.

Parameter Species Route Value Reference

0.02 mg/m3 (8-

Occupational
- hour TWA for
Exposure Limit Human - ) [2]
Zolpidem
(OEL)
Tartrate)
No signs of
Inhalation ) toxicity at 1
o Rat Inhalation ) [1]
Toxicity mg/m3 for six
weeks
Irregular estrus
cycles and
Reproductive rolonged
P ) Rat Oral P -g [1]
Toxicity precoital

intervals at 100

mg/base/kg

No embryotoxic
Developmental ] )
o Animal - or teratogenic [1]
Toxicity
effects observed

Experimental Protocols

Detailed experimental protocols for the safety assessment of Zolpidem-d7 were not available
in the public domain at the time of this writing. Safety assessments for pharmaceutical
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compounds typically involve a battery of standardized in vitro and in vivo toxicology studies as
per regulatory guidelines (e.g., OECD, FDA).

Safe Handling and Storage

Handling:

Handle as a Controlled Substance in accordance with all applicable regulations.[1]
» Avoid breathing dust, especially from crushed or broken tablets.[1][2]

» Use in a well-ventilated area. Local exhaust ventilation may be necessary for operations that
generate dust.[1][2]

e Avoid contact with skin, eyes, and clothing.[1]
e Wash hands thoroughly after handling.[2]

o Keep away from heat, sparks, and flames.[2]

Take precautionary measures against static discharge.[3]

Storage:

Store in a cool, well-ventilated area.[2]

Keep container tightly closed.[2][5]

Protect from light.[2]

Recommended storage is at room temperature, 20°C to 25°C (68°F to 77°F).[2]

Personal Protective Equipment (PPE)
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Protection Type

Recommendations

Eye/Face Protection

Wear safety glasses with side shields or

goggles if there is a risk of dust exposure.[1][2]

Skin Protection

Wear suitable protective gloves when handling
the product, especially if tablets are broken or
crushed.[2]

Respiratory Protection

Generally not required under normal handling
conditions with adequate ventilation. If dust is
generated, a NIOSH-approved respirator may

be necessary.[1][2]

First Aid Measures

Exposure Route

First Aid Procedure

If swallowed, seek immediate medical attention.

Call a poison control center. Do not induce

Ingestion - ) )
vomiting unless directed by a medical
professional.[1][6]
If dust is inhaled, move the person to fresh air.
Inhalation Seek medical attention if breathing difficulties

occur.[1][7]

Skin Contact

If dust comes into contact with skin, remove
contaminated clothing and wash the affected
area thoroughly with soap and water for at least
15 minutes. Seek medical attention if irritation

develops.[1]

Eye Contact

In case of contact with dust, flush eyes with
plenty of water for at least 15 minutes. Remove
contact lenses if present and easy to do. Seek

medical attention if irritation develops.[1][2]

Accidental Release Measures
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Minimize dust generation.[1]

Wear appropriate personal protective equipment during cleanup.[1]

For spills, vacuum or scoop up the material. Moisten any dust with water before collection.[2]

Place the spilled material in a suitable, labeled container for disposal.[2]

Prevent the product from entering drains, sewers, or waterways.[2]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or
foam.[1][6]

o Unsuitable Extinguishing Media: A strong water jet may be inefficient.[2]
e Hazardous Combustion Products: May emit nitrogen oxides under fire conditions.[1][2]

 Firefighting Instructions: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[1]

Disposal Considerations

Dispose of waste in accordance with all applicable federal, state, and local regulations. As a
controlled substance, specific recordkeeping and disposal requirements may apply.[1] It is
recommended that bulk wastes and contaminated materials be double-contained and disposed
of by incineration.[1]

Visualizations
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Caption: General laboratory workflow for handling chemical compounds.
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Caption: Hierarchy of safety controls and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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